Cas no 477186-15-5 ((2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 477186-15-5
• MF: C₂₂H₂₁N₃O₂S
• MW: 391.486043691635
• CID: 6447541
• Update Time: 2025-07-16

(2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-((2,5-dimethoxyphenyl)amino)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[[(2,5-dimethoxyphenyl)amino]methylene]-4-(4-ethylphenyl)-

• Inchi： 1S/C22H21N3O2S/c1-4-15-5-7-16(8-6-15)20-14-28-22(25-20)17(12-23)13-24-19-11-18(26-2)9-10-21(19)27-3/h5-11,13-14,24H,4H2,1-3H3/b17-13+
• InChI Key： INXWXBMUNFZWRP-GHRIWEEISA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(CC)C=C2)=CS1)=C\NC1=CC(OC)=CC=C1OC

Additional information on (2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Research Brief on (2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS: 477186-15-5)

In recent years, the compound (2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS: 477186-15-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound belongs to the class of thiazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of the (2E)-prop-2-enenitrile moiety in its structure suggests potential reactivity and interaction with biological targets, making it a promising candidate for further investigation. Recent studies have explored its role as a kinase inhibitor, particularly in the context of cancer therapy, where it has shown inhibitory effects on specific signaling pathways involved in tumor growth and proliferation.

One of the key advancements in the study of this compound is its synthesis and optimization. Researchers have developed efficient synthetic routes to produce (2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile with high purity and yield. These methods often involve multi-step reactions, including condensation and cyclization steps, to construct the thiazole core and introduce the desired substituents. The optimization of these synthetic protocols has enabled the production of sufficient quantities for in vitro and in vivo studies.

In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against certain cancer cell lines. For instance, it has been shown to inhibit the proliferation of breast cancer cells by targeting specific kinases involved in cell cycle regulation. Additionally, preliminary data suggest that it may also have anti-inflammatory properties, as evidenced by its ability to modulate the production of pro-inflammatory cytokines in cellular models. These findings highlight its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of this compound as a drug candidate. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Recent efforts have focused on derivatizing the core structure to improve its drug-like properties while retaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies have been employed to guide these modifications.

In conclusion, (2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-ethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities warrant further investigation to fully elucidate its mechanism of action and therapeutic potential. Future research should focus on optimizing its pharmacological properties and evaluating its efficacy in preclinical models to pave the way for clinical development.